Cas no 1092798-16-7 (2-(2-azidoethyl)aminoacetic acid)

• Product Name: 2-(2-azidoethyl)aminoacetic acid
• CAS No: 1092798-16-7
• MF: C₄H₈N₄O₂
• MW: 144.13191986084
• CID: 5564805
• PubChem ID: 79498670
• Update Time: 2025-05-20

2-(2-azidoethyl)aminoacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1588573
• AKOS018053876
• 1092798-16-7
• SCHEMBL16446125
• 2-[(2-azidoethyl)amino]acetic acid
• 2-(2-azidoethyl)aminoacetic acid

• Inchi： 1S/C4H8N4O2/c5-8-7-2-1-6-3-4(9)10/h6H,1-3H2,(H,9,10)
• InChI Key： VUSMLWZLQRININ-UHFFFAOYSA-N
• SMILES： OC(CNCCN=[N+]=[N-])=O

Computed Properties

• Exact Mass: 144.06472551g/mol
• Monoisotopic Mass: 144.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 63.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2-azidoethyl)aminoacetic acid

Comprehensive Overview of 2-(2-Azidoethyl)aminoacetic Acid (CAS No. 1092798-16-7): Properties, Applications, and Innovations

2-(2-Azidoethyl)aminoacetic acid (CAS No. 1092798-16-7) is a specialized organic compound that has garnered significant attention in the fields of bioconjugation, click chemistry, and drug discovery. This molecule features a unique combination of an azido group and a carboxylic acid moiety, making it a versatile building block for synthesizing complex biomolecules and polymers. Its molecular formula, C₄H₈N₄O₂, and structural properties enable efficient participation in Huisgen cycloaddition reactions, a cornerstone of modern bioorthogonal chemistry.

The growing demand for 2-(2-azidoethyl)aminoacetic acid is driven by its applications in proteomics and biomarker discovery, where it serves as a linker for tagging proteins and peptides. Researchers frequently search for "click chemistry reagents" or "azide-functionalized compounds" to explore its role in protein engineering and nanomaterial functionalization. Recent studies highlight its utility in antibody-drug conjugates (ADCs), a hot topic in cancer therapeutics, where precise targeting and minimal off-effects are critical.

From a synthetic perspective, CAS No. 1092798-16-7 is valued for its stability and reactivity under mild conditions, aligning with the principles of green chemistry. Innovations in flow chemistry and automated synthesis platforms have further streamlined its production, addressing queries like "how to synthesize azido-containing compounds" or "safe handling of azides." Notably, its compatibility with PEGylation techniques has expanded its use in biopharmaceutical formulations, enhancing drug solubility and circulation time.

In the context of material science, this compound contributes to the development of smart hydrogels and bioadhesives, responding to trends in "biocompatible materials for medical devices." Its dual functional groups allow crosslinking via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a method frequently searched alongside "tissue engineering scaffolds." Additionally, its role in surface modification of nanoparticles is pivotal for diagnostic imaging, meeting the demand for "contrast agents with high specificity."

Quality control and analytical characterization of 2-(2-azidoethyl)aminoacetic acid involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry, topics often queried by analytical chemists. Suppliers emphasize high-purity grades (>98%) to meet stringent requirements in GMP-compliant applications, reflecting searches for "reliable sources of azido acids." Storage recommendations typically highlight protection from light and moisture, addressing common concerns about "long-term stability of reactive intermediates."

Looking ahead, the integration of AI-driven drug design and computational modeling is expected to unlock new applications for CAS No. 1092798-16-7, particularly in personalized medicine. As the scientific community explores "next-generation bioconjugation tools," this compound remains at the forefront of innovation, bridging gaps between chemical biology and translational research.